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Compound of Interest

Compound Name: 2,3-Diphenylacrylonitrile

Cat. No.: B1223411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,3-
Diphenylacrylonitrile, a key intermediate in various chemical syntheses. Due to a lack of

extensive, publicly available quantitative data, this document focuses on reported qualitative

solubility and provides detailed, adaptable experimental protocols for researchers to determine

precise solubility parameters in their specific solvent systems.

Physicochemical Properties of 2,3-
Diphenylacrylonitrile
2,3-Diphenylacrylonitrile, also known as α-cyanostilbene, is a white to off-white solid at room

temperature.[1] Its chemical structure, featuring two phenyl rings and a nitrile group conjugated

with a carbon-carbon double bond, dictates its physicochemical properties and solubility profile.

Table 1: Physicochemical Properties of 2,3-Diphenylacrylonitrile
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Property Value Reference

CAS Number 2510-95-4 [1]

Molecular Formula C₁₅H₁₁N [1]

Molecular Weight 205.26 g/mol [1]

Melting Point 85-87 °C [1][2]

Boiling Point ~333.93 °C (estimate) [1][2]

Appearance White to off-white solid [1]

Solubility Data
Quantitative solubility data for 2,3-Diphenylacrylonitrile in a range of solvents is not widely

available in the peer-reviewed literature. However, qualitative assessments have been reported

and are summarized below.

Table 2: Qualitative Solubility of 2,3-Diphenylacrylonitrile

Solvent Qualitative Solubility Reference

Water Insoluble [1]

Ethanol Soluble [1]

Acetone Soluble [1]

Chloroform Slightly Soluble [2][3]

Methanol Slightly Soluble [2][3]

The general principle of "like dissolves like" suggests that 2,3-Diphenylacrylonitrile, a largely

non-polar molecule with some polar character from the nitrile group, will exhibit greater

solubility in organic solvents compared to polar solvents like water.

Experimental Protocols for Solubility Determination
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For researchers requiring precise quantitative solubility data, the following is a generalized

experimental protocol for determining the solubility of a crystalline solid like 2,3-
Diphenylacrylonitrile in a specific solvent. This method is based on the principle of creating a

saturated solution at a controlled temperature and subsequently determining the solute

concentration.

Materials and Equipment
2,3-Diphenylacrylonitrile (pure solid)

Selected solvent(s) of interest

Analytical balance

Vials with tight-sealing caps

Temperature-controlled shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Calibrated thermometer

Procedure: Isothermal Shake-Flask Method
Preparation of a Supersaturated Solution:

Add an excess amount of solid 2,3-Diphenylacrylonitrile to a vial containing a known

volume of the selected solvent. The presence of undissolved solid is crucial to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:
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Place the vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature.

Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that

equilibrium between the solid and dissolved solute is reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the vial to stand undisturbed at the set temperature for

a short period to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.

This step is critical to remove any undissolved microcrystals.

Dilution and Quantification:

Dilute the filtered, saturated solution with the same solvent to a concentration that falls

within the linear range of the analytical method.

Accurately record the dilution factor.

Concentration Analysis:

Analyze the diluted sample using a calibrated HPLC or GC method to determine the

precise concentration of 2,3-Diphenylacrylonitrile.

A calibration curve must be prepared beforehand using standard solutions of known

concentrations of 2,3-Diphenylacrylonitrile in the same solvent.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the measured

concentration of the diluted sample by the dilution factor.
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Express the solubility in the desired units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Visualized Workflows
The following diagrams illustrate the experimental workflow for solubility determination and a

common synthetic route to 2,3-Diphenylacrylonitrile.

Preparation Equilibration Sampling & Analysis Result

Add excess 2,3-Diphenylacrylonitrile
to a known volume of solvent Seal vial Agitate in temperature-controlled

shaker (24-48h) Withdraw supernatant Filter through 0.22 µm filter Dilute sample Analyze via HPLC/GC Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2,3-Diphenylacrylonitrile.

A common and effective method for synthesizing 2,3-Diphenylacrylonitrile is the Knoevenagel

condensation.[1] This reaction typically involves the base-catalyzed condensation of an active

methylene compound, such as phenylacetonitrile, with a carbonyl compound like

benzaldehyde.[1]
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Caption: Synthesis of 2,3-Diphenylacrylonitrile via Knoevenagel Condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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